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Compound of Interest

Compound Name: AC-90179

Cat. No.: B1662165 Get Quote

For researchers and scientists in the fast-paced world of drug development, the proper

handling and disposal of chemical compounds is a critical component of laboratory safety and

regulatory compliance. This guide provides essential information and step-by-step procedures

for the safe disposal of AC-90179, a selective 5-hydroxytryptamine2A (5-HT2A) receptor

inverse agonist used for research purposes. Adherence to these guidelines will help ensure the

safety of laboratory personnel and the protection of the environment.

AC-90179 is designated for research use only and is not intended for human or veterinary

applications. While it may be shipped as a non-hazardous chemical, proper disposal protocols

for chemical waste must be followed.

Summary of Key Information
For quick reference, the following table summarizes crucial data pertinent to the handling and

disposal of AC-90179.
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Parameter Information Source

Chemical Name

2-(4-methoxyphenyl)-N-(4-

methylbenzyl)-N-(1-

methylpiperidin-4-yl)acetamide

hydrochloride

[1]

Synonyms AC-90179 [1]

Primary Use

Research chemical; selective

serotonin 5-HT2A receptor

inverse agonist

[1][2]

User Audience

Researchers, scientists, and

drug development

professionals

Disposal Consideration

Dispose of as chemical waste

through a licensed disposal

company

[3]

Step-by-Step Disposal Protocol
The disposal of AC-90179, as with any laboratory chemical, should be approached

systematically. The following protocol outlines the necessary steps to ensure safe and

compliant disposal.

1. Personal Protective Equipment (PPE): Before handling AC-90179 for disposal, ensure that

appropriate personal protective equipment is worn. This includes, but is not limited to:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

2. Waste Identification and Segregation:

Do not dispose of AC-90179 down the drain or in regular trash.
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AC-90179 waste should be segregated and collected in a designated, properly labeled, and

sealed waste container.

The container should be clearly marked as "Hazardous Waste" or "Chemical Waste" and

should list the contents, including the full chemical name of AC-90179.

3. Waste Collection and Storage:

Store the sealed waste container in a designated, well-ventilated, and secure area away

from incompatible materials.

Follow your institution's specific guidelines for the storage of chemical waste.

4. Licensed Disposal:

Arrange for the collection and disposal of the AC-90179 waste through a licensed and

reputable chemical waste disposal company.[3]

Provide the disposal company with all necessary information about the waste, including its

chemical composition.

It is often recommended that surplus and non-recyclable solutions be offered to a licensed

disposal company.[3] In some cases, chemical incineration with appropriate scrubbing

technology may be used by the disposal facility.[3]

Disposal Decision Workflow
The following diagram illustrates the logical steps for making decisions regarding the proper

disposal of AC-90179.
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Start: AC-90179 requires disposal

Consult Institutional EHS Guidelines & SDS

Is AC-90179 classified as hazardous waste by EHS?

Segregate into a labeled, sealed hazardous waste container

Yes

Follow specific non-hazardous chemical waste stream procedures

No

Store in designated hazardous waste accumulation area

Arrange for pickup by licensed hazardous waste vendor

End: Disposal Complete

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of AC-90179.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1662165?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/15102927/
https://pubmed.ncbi.nlm.nih.gov/15102927/
https://pubmed.ncbi.nlm.nih.gov/15102927/
https://www.medkoo.com/products/11895
https://cdn.origene.com/sds/tp762179.pdf
https://www.benchchem.com/product/b1662165#ac-90179-proper-disposal-procedures
https://www.benchchem.com/product/b1662165#ac-90179-proper-disposal-procedures
https://www.benchchem.com/product/b1662165#ac-90179-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1662165?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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